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Introduction

Fibroblast Growth Factor Receptor 1 (FGFR1) is a receptor tyrosine kinase that plays a crucial
role in cell proliferation, differentiation, and survival.[1] Dysregulation of the FGFR1 signaling
pathway, often through gene amplification, is implicated in the pathogenesis of various cancers,
including breast, lung, and colorectal cancer.[2][3][4] Immunohistochemistry (IHC) is a widely
used technique to assess FGFR1 protein expression in tumor samples, providing valuable
insights for both prognostic and therapeutic purposes.[5][6] These application notes provide a
detailed protocol for FGFR1 IHC, summarize key quantitative findings from various studies, and
illustrate the associated signaling pathway and experimental workflow.

FGFR1 Signaling Pathway

Activation of FGFR1 by its fibroblast growth factor (FGF) ligands initiates a cascade of
downstream signaling events. Upon ligand binding, FGFR1 dimerizes and undergoes
autophosphorylation of its intracellular tyrosine kinase domains.[1][7] This leads to the
recruitment of docking proteins and the activation of major signaling pathways, including the
RAS-MAPK and PI3K-AKT pathways, which are critical for cell survival and proliferation.[8][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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